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Compound of Interest

Compound Name: 3-Oxodecanoyl-CoA

Cat. No.: B1248910

Introduction

3-Oxodecanoyl-CoA is a key intermediate in fatty acid metabolism, specifically in the beta-
oxidation pathway.[1] Accurate quantification of this and other acyl-CoA species is crucial for
understanding the regulation of metabolic pathways and for the development of therapeutic
agents targeting metabolic diseases. This application note describes a robust and sensitive
method for the quantification of 3-Oxodecanoyl-CoA in biological matrices using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method utilizes a
straightforward protein precipitation for sample preparation and a highly selective Multiple
Reaction Monitoring (MRM) scan mode for detection.
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Sample Preparation

Biological Sample (e.g., cell lysate, tissue homogenate)

Add Internal Standard (e.g., C17-CoA)

Protein Precipitation with cold 10% Sulfosalicylic Acid

Centrifuge (15,000 x g, 10 min, 4°C)

Collect Supernatant

LC-MS/MS Analysis

Inject Supernatant onto LC System

Reversed-Phase C18 Chromatography

Electrospray lonization (ESI+)

Tandem MS (MRM Mode)

Data Acquisition

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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